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Compound of Interest

Compound Name: Tetrabromophenol blue

Cat. No.: B1205227

An In-depth Technical Guide to
Tetrabromophenol Blue

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and key applications of tetrabromophenol blue, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Identity and Structure

Tetrabromophenol blue (TBPB) is a brominated sulfonephthalein dye that belongs to the
triphenylmethane family of compounds.[1] Its structure is characterized by the presence of
eight bromine atoms on the phenol red backbone, which significantly influences its acidity and
physicochemical properties.[2]

IUPAC Name: 2,6-dibromo-4-[4,5,6,7-tetrabromo-3-(3,5-dibromo-4-hydroxyphenyl)-1,1-
dioxo-2,1A°-benzoxathiol-3-yl]phenol[3]

CAS Number: 4430-25-5[2][3][4][5]

Molecular Formula: C19HeBrsOsS[3][4][5][6]

InChl Key: QPMIVFWZGPTDPN-UHFFFAOY SA-N[2][3][5][7]
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« Canonical SMILES: C1=C(C=C(C(=C1Br)O)Br)C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=0)
(=0)02)C4=CC(=C(C(=C4)Br)0O)Br[3][7]

e Synonyms: 3,3',3",4,5,5',5",6-Octabromophenolsulfonphthalein, TBPB[4][8]

Physicochemical Properties

The extensive bromination of the parent molecule gives tetrabromophenol blue its distinct
properties, which are crucial for its various applications. The quantitative properties are
summarized in the table below.

Property Value References

Molecular Weight 985.54 g/mol [4115][6]

Appearance Beige to yellowish-grey powder  [4][5][9]

Melting Point 203 - 205 °C {wih FIBTEL0]
decomposition)

Boiling Point 728.8 £ 60.0 °C (Predicted) [5][11]

Density 2.668 + 0.06 g/cm? (Predicted) [51[11]

pKa 3.69 (at 25 °C) [5][11]

Soluble in water, ethanol,
Solubility methanol, acetone, and acetic [5][10][11][12]

acid.

. pH 3.0 (Yellow/Yellow-Green)
pH Indicator Range [2][11][12][13]
to pH 4.6 (Blue)

Maximum Absorption (Amax) 388 nm, 610 nm [5][11]

Experimental Protocols

The most common industrial method for synthesizing TBPB is through the direct bromination of
phenolsulfonphthalein (Phenol Red).[2]

Objective: To synthesize crude tetrabromophenol blue via electrophilic substitution.
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Materials:

Phenol Red

Elemental Bromine

Glacial Acetic Acid

Stirring apparatus

Reaction vessel

Filtration equipment

Procedure:

Dissolve 5 kg of Phenol Red in 40 L of glacial acetic acid in a suitable reaction vessel.[14]

e In a separate container, carefully dissolve 2 L of elemental bromine in 5 L of glacial acetic
acid to create a bromine-glacial acetic acid solution.[14]

e Gently heat the Phenol Red solution and bring it to a slight reflux.[14]

» Under continuous stirring, gradually add the bromine-glacial acetic acid solution dropwise to
the Phenol Red solution.[14]

» Continue the reaction until the Phenol Red is fully dissolved and a yellow solid precipitate
(crude TBPB) is formed.[14]

« Filter the resulting mixture to isolate the crude product.

o Wash the filter cake with fresh glacial acetic acid to remove any residual free bromine.[14]
 Allow the crude product to air dry.

Objective: To purify the crude TBPB to remove impurities and unreacted starting materials.

Materials:
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Crude Tetrabromophenol Blue

Sodium Hydroxide (NaOH) solution

Activated Carbon

Vacuum drying oven

HPLC system for purity analysis
Procedure:

o Treat the crude TBPB product with a sodium hydroxide solution. This step aids in purification
and can be used to prepare the sodium salt.[2]

o Neutralize the solution and add activated carbon.[2]

« Stir the mixture to allow the activated carbon to adsorb colored impurities.[2]

« Filter the solution to remove the activated carbon.

¢ Dry the purified product under vacuum to remove residual solvents and moisture.[2]

o Assess the final purity using High-Performance Liquid Chromatography (HPLC) to quantify
the product and identify any brominated homologues.[2]

Objective: To determine the endpoint of an acid-base titration.

Procedure:

Prepare an indicator solution by dissolving a small quantity of TBPB in ethanol or deionized
water.

Add 2-3 drops of the TBPB indicator solution to the analyte (the solution to be titrated).

If the initial pH of the analyte is below 3.0, the solution will appear yellow or yellow-green.[2]
[13]

Begin the titration by adding the titrant to the analyte.
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e The endpoint is reached when the solution undergoes a sharp and permanent color change
from yellow/green to blue. This transition indicates that the pH has crossed the 4.6 mark.[2]
[13]

Key Applications in Research and Development

Tetrabromophenol blue's unique properties make it a versatile tool in various scientific fields.

e pH Indicator: Its primary application is as an acid-base indicator with a clear color transition
between pH 3.0 and 4.6.[2][12]

e Protein Quantification: TBPB is widely used in biochemical assays for protein determination.
It binds strongly to proteins, particularly albumin, leading to a color change that can be
measured spectrophotometrically. This phenomenon, known as the "protein error” of
indicators, is the principle behind many urine dipstick tests for detecting proteinuria, where
the color shifts from pale green to blue in the presence of excess protein.[2][5][12][15][16]

 Biological Staining: In microbiology and histology, it serves as a staining agent to enhance
the visualization of cellular components under a microscope.[4]

e Molecular Biology: The compound can function as a competitive inhibitor of the polymerase
chain reaction (PCR) by competing with DNA.

e Environmental and Materials Science: TBPB is utilized in analytical methods for monitoring
water quality.[2][4] Additionally, it has been explored for its potential in creating radiation-
sensitive films and as a component in dye-sensitized solar cells.[1][2][12]

¢ Industrial Dyes: It is also used in the manufacturing of various dyes and pigments for the
cosmetic and textile industries.[4][12]

Visualized Workflows and Mechanisms

The following diagrams illustrate key processes involving tetrabromophenol blue.
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Caption: Synthesis and purification workflow for Tetrabromophenol Blue.
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Caption: pH indicator mechanism showing the reversible protonation of TBPB.
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Caption: Workflow for protein detection using a TBPB-based test strip.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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